Cas no 60003-04-5 (Oxyclothepin succinate)

Oxyclothepin succinate structure
Product name:Oxyclothepin succinate
CAS No:60003-04-5
MF:C24H29ClN2O5S
MW:493.015464544296
CID:2719782
Oxyclothepin succinate Chemical and Physical Properties
Names and Identifiers
-
- butanedioic acid,2-[4-(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazin-1-yl]ethanol
- Oxyclothepin succinate
- Docloxythepin succinate
- Dokloxythepin succinate
- VUFB10032
- Dibenzo(b,f)thiepin, 1-piperazineethanol deriv.
-
- Inchi: 1S/C20H23ClN2OS.C4H6O4/c21-16-5-6-19-15(13-16)14-18(17-3-1-2-4-20(17)25-19)23-9-7-22(8-10-23)11-12-24;5-3(6)1-2-4(7)8/h1-6,13,18,24H,7-12,14H2;1-2H2,(H,5,6)(H,7,8)
- InChI Key: SOQPXHXXLKYNBK-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)CC(C1C=CC=CC=1S2)N1CCN(CCO)CC1.OC(CCC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 525
- Topological Polar Surface Area: 127
Oxyclothepin succinate Related Literature
-
Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
-
Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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